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Compound Name:

acid

2046-19-7; 34993-02-7; 36061-08-

2

CAS No.:

Cat. No.: B2811883

Get Quote

Executive Summary & Strategic Context

(R)-2-Amino-5-phenylpentanoic acid (also known as (R)-5-Phenylnorvaline) is a non-
proteinogenic amino acid frequently employed as a scaffold in peptidomimetic drug design and

as a chiral intermediate in the synthesis of neutral endopeptidase inhibitors.

Unlike standard amino acids (e.g., Phenylalanine), the extended alkyl chain of this molecule
introduces specific folding properties and lipophilicity profiles critical for bioavailability. However,
this structural extension presents unique characterization challenges—specifically,
distinguishing it from its lower homologs (Phenylalanine, Homophenylalanine) and quantifying
enantiomeric excess (ee) generated during asymmetric synthesis (e.g., via enzymatic
resolution or asymmetric hydrogenation).

This guide provides a rigorous, comparative 1H-NMR framework to validate structural integrity
and chiral purity, moving beyond simple peak listing to causal spectral analysis.
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Comparative Analysis: Target vs. Homologs

To validate the identity of (R)-2-Amino-5-phenylpentanoic acid, one must confirm the alkyl
chain length. The "migration™ of the benzylic proton signal is the primary spectral indicator of
chain elongation.

Table 1: Chemical Shift Fingerprint Comparison
(Solvent: CD30D/D20)
(R)-5-

Phenylalanine Homophenylala _ Diagnostic
Feature ) Phenylnorvaline
(n=1) nine (n=2) Value
(Target, n=3)

Coupling pattern

simplifies as
-Proton 3.99 (dd) ~3.50 (t/dd) 3.71 () sidechain

flexibility

increases.

Critical: Upfield

shift confirms

separation from
Benzylic Protons 3.10 - 3.30 ~2.70 2.69 (t) the electron-

withdrawing

-center.

Appearance of

. 2.15 ( multiplet region (
Internal Chain None 1.70 - 1.85 (m) |
-CH2) ) confirms n=3
chain length.

Minimal change;

Aromatic Region - 24 _ 5 45 720-735 705.742 not diagnostic for
chain length.
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Analytic Insight: In Phenylalanine, the benzylic protons (
) are strongly des-shielded by both the phenyl ring and the adjacent

-amine/carboxyl group. In the target molecule, the benzylic protons (

) are isolated from the polar headgroup, resulting in a distinct upfield shift to ~2.69
ppm.

Experimental Protocol: 1H-NMR Characterization

Objective: Obtain a high-resolution spectrum suitable for structural validation and impurity
profiling.

Materials
e Analyte: (R)-2-Amino-5-phenylpentanoic acid (>5 mg).

e Solvent A (Structural): Methanol-d4 (CD30D) — Preferred for sharp signals and suppression
of exchangeable protons.

» Solvent B (Chiral/Conformational): DMSO-d6 — Required if observing amide/amine protons is
necessary.

e Internal Standard: TMS (0.00 ppm) or residual solvent peak (CD30D: 3.31 ppm).

Method: Standard Acquisition (CD30OD)

o Sample Prep: Dissolve 5-10 mg of sample in 0.6 mL CD30OD. Ensure complete dissolution;
sonicate if necessary.

o Note: If the sample is the HCI salt, the

-proton may shift slightly downfield due to the cationic ammonium group.
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e Acquisition Parameters:

o

Frequency: 400 MHz or higher.[1]

[¢]

Pulse Angle: 30° or 90°.

[¢]

Relaxation Delay (D1):

2.0 s (Ensure full relaxation of benzylic protons).

[e]

Scans (NS): 16-64.
e Processing:
o Line Broadening (LB): 0.3 Hz.

o Baseline Correction: Polynomial or Spline.

Expected Spectral Data (CD30OD, 400 MHz)

e 7.42 —7.25 (m, 5H): Phenyl group protons.[2]

3.71 (t, J = 6.0 Hz, 1H):
-CH. The triplet splitting indicates coupling to the adjacent
-CH2.
e 2.69 (t,J =6.4 Hz, 2H):
-CH2 (Benzylic).
e 1.85 (m, 2H):
-CH2. (Deshielded relative to
due to proximity to the chiral center).
e 1.70 (m, 2H):

-CH2.
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Advanced Characterization: Chiral Purity &
Impurities

Since 1H-NMR in achiral solvents cannot distinguish enantiomers, specific protocols are
required to verify the (R)-configuration.

Chiral Discrimination Protocol (CSA Method)

To differentiate (R) from (S), use a Chiral Solvating Agent (CSA).

o Baseline: Record spectrum of the sample in CDCI3 (or CD30D) + 1 eq. NaOD (to solubilize
if using free acid).

« Titration: Add 1-2 equivalents of (R)-(-)-1,1'-Binaphthyl-2,2'-diyl hydrogenphosphate or
Mosher's Acid (MTPA).

e Observation: Focus on the

-proton (
3.71).

o Result: In a racemic mixture, the

-proton signal will split into two distinct multiplets (diastereomeric complexes).

o Success Criterion: A single set of signals confirms high enantiomeric excess (>95% ee).
Impurity Profiling (Synthesis-Specific)
Common synthesis involves the hydrogenation of L-Styryl Alanine.
e Critical Impurity: Unreduced alkene.
» Detection: Scan the

6.0 — 6.8 ppm region.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2811883?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

o Alert: Any doublets or multiplets in this region indicate incomplete hydrogenation of the
styryl double bond.

Visualization of Structural Logic
Diagram 1: Assighment & Connectivity Logic

This diagram illustrates the scalar coupling network (COSY correlations) used to assign the
alkyl chain protons definitively.
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Aromatic Anchor

Click to download full resolution via product page
Caption: COSY Connectivity Map. Dashed lines represent scalar couplings (

) observed in 2D-NMR, confirming the contiguous alkyl chain connecting the chiral center to the
phenyl ring.
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o Source for physicochemical properties and structural identifiers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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